Cas no 179688-29-0 (6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one)

• Product Name: 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one
• CAS No: 179688-29-0
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• MDL: MFCD02678087
• CID: 66133
• PubChem ID: 253660263
• Update Time: 2025-12-29

6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Bis(2-methoxyethoxy)quinazolin-4(3H)-one
• 6,7-BIS(2-METHOXYETHOXY)QUINAZOLIN-4(1H)-ONE
• 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one
• 6,7-Bis-(2-methoxyethoxy)-4(3H)-quinazolinone
• 6,7-Bis-(2-Methoxyethoxy)quinazolin-4(3H)-one
• Erlotinib Intermediate
• METHYL ESTER, 2-AMINO-4,5-BIS(2-METHOXYETHOXY)BENZOIC ACID
• Erlotinib’s intermediate
• 6,7-bis-(2-Methoxyethoxy)-quinazolin-4(3h)-one
• 6,7-Bis(2-methoxyethoxy)-3H-quinazolin-4-one
• CP-380736
• 6,7-bis(2-methoxyethoxy)-1H-quinazolin-4-one
• Alprostadil
• 6,7-Bi
• 6,7-Bis(2-methoxyethoxy)-4(3H)-quinazolinone
• 6,7-Bis(2-methoxyethoxy)-4-hydroxyquinazoline
• 6,7-Bis(2-methoxyethoxy)-4-quinazolinol
• 6,7-BIS(2-METHOXYETHOXY)QUINAZOLIN-4-OL
• 6,7-bis(2-methoxyethoxy)quinazolin-4-one
• 6,7-bis(2-methoxyethoxy)quinazoline-4(3H)-one
• 6,7-di-(2-methoxyethoxy)-3,4-dihydroquinazolin-4-one
• 6,7-di(2'-methoxyethoxy)quinazolin-4(3H)-one
• Erlotinib Intermediate V
• 4(1H)-Quinazolinone,6,7-bis(2-methoxyethoxy)- (9CI)
• 6,7-Di(2-methoxyethoxy)-3,4-dihydroquinazolin-4-one
• 4(3H)-Quinazolinone,6,7-bis(2-methoxyethoxy)-
• Erlotinib iMpurity E
• Erlotinib interMidiate V
• Erlotinib LactaM IMpurity
• 6,7-bis-Methoxyethoxy-quinazolin-4-one
• 6,7-bis(2-methoxyethoxy)-quinazolin-4-one
• 6,7-Dimethoxyethoxyquinazolin-4-one
• 6,7-Bis-(2-methoxyethoxy)-4-(3H)-quinazolinone

• MDL： MFCD02678087
• Inchi： 1S/C14H18N2O5/c1-18-3-5-20-12-7-10-11(15-9-16-14(10)17)8-13(12)21-6-4-19-2/h7-9H,3-6H2,1-2H3,(H,15,16,17)
• InChI Key： PMQWTUWLIGJTQD-UHFFFAOYSA-N
• SMILES： O(CCOC)C1=CC2C(NC=NC=2C=C1OCCOC)=O

Computed Properties

• Exact Mass: 294.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8

Experimental Properties

• Melting Point: 190.0 to 194.0 deg-C
• Boiling Point: 467.8°C at 760 mmHg
• Solubility: DMSO: ≥10mg/mL
• PSA: 82.67000
• LogP: 0.97350

6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：room temp

Additional information on 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one

Introduction to 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one and Its Significance in Modern Chemical Biology

6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one, identified by the CAS number 179688-29-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular targeting. The presence of multiple functional groups, including methoxyethoxy side chains and a dihydroquinazolinone core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structure of 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one incorporates elements that are known to enhance bioavailability and binding affinity. The methoxyethoxy groups contribute to solubility and hydrophilicity, while the dihydroquinazolinone ring system is a common motif in bioactive molecules. This combination positions the compound as a promising candidate for further investigation in therapeutic contexts.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in addressing complex diseases. The 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one scaffold aligns well with current trends in drug design, particularly in the development of targeted therapies. Its unique structural features make it an attractive candidate for exploring interactions with biological targets such as kinases, transcription factors, and other enzymes involved in disease pathways.

In the realm of medicinal chemistry, the synthesis and optimization of 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one have been subjects of considerable research. The compound’s ability to serve as a precursor for more complex derivatives has been demonstrated through various synthetic strategies. These include nucleophilic substitution reactions, ring closure methodologies, and functional group transformations. Such synthetic approaches not only enhance the compound’s utility but also provide insights into its reactivity and potential applications.

One of the most compelling aspects of 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one is its potential in modulating biological processes. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to cancer, inflammation, and neurological disorders. The methoxyethoxy side chains are particularly noteworthy for their ability to interact with biological membranes and improve cellular uptake. This feature is crucial for developing effective therapeutic agents that can penetrate biological barriers and reach their targets efficiently.

The dihydroquinazolinone core of 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one is a well-studied pharmacophore in medicinal chemistry. It has been shown to exhibit a wide range of biological activities due to its ability to bind to various targets with high affinity. Recent computational studies have further elucidated the binding modes of this scaffold with proteins involved in disease pathways. These studies provide valuable insights into how modifications can be made to enhance potency and selectivity.

Another area of interest has been the exploration of 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one as a lead compound for drug development. Its structural features make it amenable to derivatization into novel molecules with improved pharmacokinetic properties. For instance, modifications can be made to optimize solubility, metabolic stability, and target specificity. Such efforts are essential for translating promising candidates into viable therapeutic agents.

The role of 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one in preclinical research has also been highlighted by recent publications. In vitro assays have demonstrated its potential as an inhibitor of key enzymes implicated in cancer progression. Additionally, animal models have provided preliminary evidence supporting its efficacy in modulating disease-related pathways. These findings underscore the compound’s significance as a tool for both research and therapeutic development.

Future directions for research on 6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one include exploring its interactions with other biological targets and evaluating its potential in combination therapies. The compound’s versatility as a scaffold suggests that it could be adapted for use across multiple therapeutic areas. Furthermore, advances in synthetic methodologies may enable the creation of more sophisticated derivatives with enhanced biological activity.

In conclusion,6,7-bis(2-Methoxyethoxy)-3,4-dihydroquinazolin-4-one (CAS no 179688-29-0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset for drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new ways to leverage this compound’s properties, 6 , 7 - bis ( 2 - Meth oxy eth oxy ) - 3 , 4 - di hydro quin az olin - 4 - one is poised to play an increasingly important role in the development of next-generation therapeutics.